Cas no 54522-53-1 (Methyl protogracillin)

• Product Name: Methyl protogracillin
• CAS No: 54522-53-1
• MF: C₅₂H₈₆O₂₃
• MW: 1079.2255
• CID: 383474
• Update Time: 2025-06-22

Methyl protogracillin Chemical and Physical Properties

Names and Identifiers

• Methylprotogracillin
• b-D-Glucopyranoside, (3b,22a,25R)-26-(b-D-glucopyranosyloxy)-22-methoxyfurost-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
• 22-O-Methylprotogracillin
• Kikubasaponin
• NSC 698792
• Methyl protogracillin

• Inchi： 1S/C52H86O23/c1-21(20-67-46-41(63)39(61)35(57)30(17-53)70-46)9-14-52(66-6)22(2)33-29(75-52)16-28-26-8-7-24-15-25(10-12-50(24,4)27(26)11-13-51(28,33)5)69-49-45(74-47-42(64)38(60)34(56)23(3)68-47)44(37(59)32(19-55)72-49)73-48-43(65)40(62)36(58)31(18-54)71-48/h7,21-23,25-49,53-65H,8-20H2,1-6H3/t21-,22+,23+,25+,26-,27+,28+,29+,30-,31-,32-,33+,34+,35-,36-,37-,38-,39+,40+,41-,42-,43-,44+,45?,46-,47+,48+,49-,50+,51+,52-/m1/s1
• InChI Key： LOSNTJHBTWBJCC-OOVOOHTRSA-N
• SMILES： O1[C@](C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])([C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])=C4C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[C@@]1([H])C([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 1078.55598899 g/mol
• Monoisotopic Mass: 1078.55598899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 75
• Rotatable Bond Count: 16
• Complexity: 1940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 21
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1079.2
• XLogP3: -0.7
• Topological Polar Surface Area: 355

Experimental Properties

• Color/Form: Powder
• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.2E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on Methyl protogracillin

Exploring Methyl Protogracillin (CAS No. 54522-53-1): A Comprehensive Guide to Its Properties and Applications

Methyl Protogracillin (CAS No. 54522-53-1) is a naturally occurring steroidal saponin compound derived from plants, particularly those in the Dioscoreaceae family. This bioactive molecule has garnered significant attention in recent years due to its potential therapeutic properties, including anti-inflammatory, antioxidant, and immunomodulatory effects. As researchers delve deeper into the pharmacological potential of Methyl Protogracillin, its role in modern medicine and nutraceuticals continues to expand.

The chemical structure of Methyl Protogracillin features a unique combination of a steroidal backbone and sugar moieties, which contributes to its biological activity. Studies suggest that this compound may interact with cellular signaling pathways, making it a promising candidate for addressing conditions like metabolic disorders and chronic inflammation. With the growing interest in plant-derived bioactive compounds, Methyl Protogracillin has become a focal point for researchers exploring alternatives to synthetic pharmaceuticals.

One of the most searched questions about Methyl Protogracillin is its potential role in immune system support. Preliminary research indicates that this compound may enhance immune response by modulating cytokine production, a topic of high relevance in post-pandemic health discussions. Additionally, its antioxidant properties align with the increasing consumer demand for natural anti-aging solutions and cellular protection against oxidative stress.

In the field of natural product chemistry, Methyl Protogracillin extraction and purification methods are frequently discussed topics. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to isolate and characterize this compound. The optimization of these processes is crucial for ensuring the compound's stability and bioavailability in various applications.

The nutraceutical industry has shown particular interest in Methyl Protogracillin as a potential functional ingredient. With consumers increasingly seeking plant-based supplements and natural health solutions, this compound's adaptogenic properties position it as a valuable component in dietary formulations. However, researchers emphasize the need for further clinical studies to fully understand its mechanisms of action and therapeutic potential.

From a commercial perspective, the global market for bioactive plant compounds like Methyl Protogracillin is experiencing steady growth. This trend reflects the shifting paradigm in healthcare towards preventive medicine and holistic wellness approaches. As sustainability becomes a key concern, the eco-friendly sourcing of Methyl Protogracillin from renewable plant materials adds to its appeal in green chemistry initiatives.

Quality control remains a critical aspect of Methyl Protogracillin production, with analytical methods playing a vital role in ensuring product consistency. The development of standardized protocols for compound identification and purity assessment is essential for maintaining the integrity of research findings and commercial products containing this bioactive molecule.

Future research directions for Methyl Protogracillin may explore its potential synergistic effects with other phytochemicals, its role in gut microbiome modulation, and its application in personalized medicine approaches. As scientific understanding of this compound deepens, it may open new avenues for developing targeted therapies with fewer side effects compared to conventional treatments.

For researchers and industry professionals working with Methyl Protogracillin, staying updated on the latest advancements in extraction technologies, pharmacological studies, and regulatory considerations is crucial. The compound's unique properties and growing body of research make it an exciting area of study in the evolving landscape of natural product science and integrative medicine.